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Compound of Interest

Compound Name:
4-(Bromoacetyl)-5-methyl-3-

phenylisoxazole

CAS No.: 104777-39-1

Cat. No.: B010635

Get Quote

Executive Safety Assessment
Immediate Action Required: Treat 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole as a high-

consequence alkylating agent and lachrymator.[1][2][3]

This compound is not merely "organic waste."[3][4][5][6] It contains a highly reactive

-haloketone moiety ("warhead") capable of irreversible alkylation of biological thiols and
amines.[3] Improper disposal poses severe risks of respiratory distress (lachrymatory effect)
and chemical burns to waste handling personnel.[3]

Hazard Profile & Physical Properties
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Property Specification Operational Implication

Functional Group -Bromo ketone
Potent alkylating agent; reacts

with DNA/proteins.[1][2][3]

GHS Classification
Skin Corr.[1][2][3][7][8] 1C; Eye

Dam. 1

Corrosive. Irreversible tissue

damage upon contact.[3]

Warning Lachrymator

Induces severe

tearing/respiratory pain at low

concentrations.[1][2][3]

Reactivity Electrophilic

Reacts violently with strong

bases, amines, and thiols.[1][2]

[3]

Deactivation Protocol (Chemical Quenching)
Use this protocol for treating reaction residues, contaminated glassware, or small spills.[1][3][5]

Large quantities of pure solid should be packaged for incineration (see Section 3).

The Logic: We utilize the "Soft Nucleophile" principle.[3] The bromine atom is a good leaving

group.[3] By introducing sodium thiosulfate (a soft nucleophile), we displace the bromide to

form a water-soluble, non-volatile Bunte salt (alkyl thiosulfate), effectively neutralizing the

alkylating potential.[1][3]

Reagents Required[5][9][10][11]
Quenching Solution: Saturated aqueous Sodium Thiosulfate (

).[3][5]

Solvent: Acetone or Ethanol (to solubilize the organic residue).[3]

Verification: pH paper or starch-iodide paper.[3]

Step-by-Step Procedure
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Dissolution: Dissolve the residue or small amount of waste in a minimal amount of acetone.

[3]

Note: Do not use water initially, as the compound is likely insoluble, leading to a biphasic

mixture that resists quenching.[1][3]

Quenching: Slowly add the Saturated Sodium Thiosulfate solution to the organic mixture with

stirring.

Ratio: Use at least 20 molar equivalents of thiosulfate relative to the bromo-compound.[3]

Observation: The solution may warm slightly (exothermic substitution).[3]

Incubation: Stir the mixture at room temperature for 1 hour.

Mechanism:[7][9][10][11][12][13][14]

[1][2][3]

Verification (Self-Validating Step):

Take a small aliquot.[3] If the lachrymatory odor persists, add more thiosulfate and stir

longer.[3]

Advanced Check: TLC analysis should show the disappearance of the starting material

spot.[3]

Final Disposal: The resulting mixture is now a non-lachrymatory aqueous organic waste.

Dispose of it in the Halogenated Solvent Waste stream.[3]

Waste Segregation & Logistics
Critical Rule: Never dispose of this compound down the drain. It is toxic to aquatic life and will

damage plumbing via acid generation (hydrolysis releases HBr).[3]

Decision Logic: Disposal Workflow
The following diagram outlines the decision process for handling solid vs. liquid waste forms.
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Waste Source: 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole

Physical State?

Pure Solid / Bulk Powder

Bulk (>500mg)

Reaction Mixture / Residue / Spill

Trace / Solution

1. Double Bag (Polyethylene)
2. Place in Hard-Sided Container
3. Label: 'Toxic/Corrosive Solid'

Apply Thiosulfate Quench Protocol
(See Section 2)

Ship for High-Temp Incineration

Verify Deactivation
(No lachrymatory odor)

Fail (Repeat)

Combine with Halogenated Solvents

Success

Waste Pickup

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating bulk solid waste from reaction residues requiring

chemical deactivation.[1][2][3]

Packaging Requirements
Container: High-density polyethylene (HDPE) or glass.[3] Avoid metal containers due to

corrosive HBr formation.

Labeling:

Must Read: "Hazardous Waste - Halogenated Organic."[3][6]

Specific Constituent: "4-(Bromoacetyl)-5-methyl-3-phenylisoxazole."[1][2][3]

Hazard Tags: [Toxic] [Corrosive] [Lachrymator].[3]

Segregation: Keep separate from Oxidizers (risk of violent reaction) and Strong Bases (risk

of polymerization/exotherm).[3]

Emergency Response (Spills)
Do not attempt to clean a spill without a Full Face Respirator if the powder is airborne.

Evacuate: Clear the immediate area. The lachrymatory effect will quickly incapacitate

unprotected personnel.[3]

PPE: Double nitrile gloves, lab coat, Full Face Respirator with organic vapor/acid gas

cartridges (OV/AG).[3]

Containment:

Solid Spill: Cover with a dust suppressant (e.g., wet sand or oil-dri) to prevent airborne

particles.[1][3] Scoop into a jar.

Liquid Spill: Cover with sodium thiosulfate powder or a thiosulfate-soaked pad immediately

to neutralize the lachrymatory vapor.[3]

Clean Up: Wipe surfaces with a dilute thiosulfate solution, followed by soap and water.[3]
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Regulatory Compliance (RCRA/EPA Context)
In the United States, this compound falls under strict "Cradle-to-Grave" tracking.[1][3]

Waste Codes: While not explicitly listed with a specific "P" or "U" code, it must be

characterized by its properties.

D002: Corrosive (if pH < 2 in aqueous solution).[3]

D003: Reactive (potential, depending on formulation).[3]

Halogenated Solvents (F-List): If mixed with spent halogenated solvents (DCM,

Chloroform), it enters the F001/F002 stream [1].[1][3][15]

Final Note: Always consult your institution's Environmental Health & Safety (EHS) officer before

disposing of >10g of pure material.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing
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